N-(4-methoxybenzyl)-N'-[4-(4-morpholinylsulfonyl)phenyl]thiourea

• IUPAC Name: 1-[(4-methoxyphenyl)methyl]-3-(4-morpholin-4-ylsulfonylphenyl)thiourea
• InChI: InChI=1S/C19H23N3O4S2/c1-25-17-6-2-15(3-7-17)14-20-19(27)21-16-4-8-18(9-5-16)28(23,24)22-10-12-26-13-11-22/h2-9H,10-14H2,1H3,(H2,20,21,27)
• InChI Key: HJTLLHBXOMPZHF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=S)NC2=CC=C(C=C2)S(=O)(=O)N3CCOCC3
• Molecular Formula: C19H23N3O4S2
• Molecular Weight: 421.5 g/mol

Description

N-(4-methoxybenzyl)-N'-[4-(4-morpholinylsulfonyl)phenyl]thiourea, also known as MBMSPT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(4-methoxybenzyl)-N'-[4-(4-morpholinylsulfonyl)phenyl]thiourea is not fully understood, but studies have suggested that it works by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and proliferation. Specifically, N-(4-methoxybenzyl)-N'-[4-(4-morpholinylsulfonyl)phenyl]thiourea has been shown to inhibit the activity of the enzyme tyrosine kinase, which is involved in the signaling pathways that regulate cell growth and division.
Biochemical and Physiological Effects
N-(4-methoxybenzyl)-N'-[4-(4-morpholinylsulfonyl)phenyl]thiourea has been shown to have a range of biochemical and physiological effects. In addition to its anticancer and anti-inflammatory properties, studies have shown that N-(4-methoxybenzyl)-N'-[4-(4-morpholinylsulfonyl)phenyl]thiourea can also lower blood glucose levels, improve insulin sensitivity, and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-methoxybenzyl)-N'-[4-(4-morpholinylsulfonyl)phenyl]thiourea in lab experiments is its high potency and specificity, which allows researchers to study its effects on specific enzymes and proteins. However, one of the limitations of using N-(4-methoxybenzyl)-N'-[4-(4-morpholinylsulfonyl)phenyl]thiourea is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on N-(4-methoxybenzyl)-N'-[4-(4-morpholinylsulfonyl)phenyl]thiourea. One area of interest is its potential use as a therapeutic agent for the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-(4-methoxybenzyl)-N'-[4-(4-morpholinylsulfonyl)phenyl]thiourea and its effects on various biochemical and physiological processes. Finally, research on the development of new synthesis methods for N-(4-methoxybenzyl)-N'-[4-(4-morpholinylsulfonyl)phenyl]thiourea could lead to the production of more efficient and cost-effective methods of manufacturing this compound.

Scientific Research Applications

N-(4-methoxybenzyl)-N'-[4-(4-morpholinylsulfonyl)phenyl]thiourea has been extensively studied for its potential applications in various scientific fields. One of the main areas of research is its use as a potential anticancer agent. Studies have shown that N-(4-methoxybenzyl)-N'-[4-(4-morpholinylsulfonyl)phenyl]thiourea inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, N-(4-methoxybenzyl)-N'-[4-(4-morpholinylsulfonyl)phenyl]thiourea has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases.